![molecular formula C8H14N4O2 B2631144 3-amino-1-ethyl-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide CAS No. 1856100-20-3](/img/structure/B2631144.png)
3-amino-1-ethyl-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-amino-1-ethyl-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide, also known as A-769662, is a small molecule activator of the AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and has been implicated in various diseases, including type 2 diabetes, cancer, and cardiovascular disease. A-769662 has been shown to activate AMPK in vitro and in vivo, making it a promising tool for studying the role of AMPK in disease pathogenesis and for developing new therapies.
Mechanism of Action
3-amino-1-ethyl-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide activates AMPK by binding to the γ-subunit of the kinase, leading to allosteric activation and phosphorylation of the α-subunit. This results in downstream effects on various metabolic pathways, including glucose uptake, fatty acid oxidation, and mitochondrial biogenesis.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including increased glucose uptake and utilization, improved insulin sensitivity, and increased fatty acid oxidation. It has also been shown to induce apoptosis in cancer cells and reduce inflammation in various disease models.
Advantages and Limitations for Lab Experiments
3-amino-1-ethyl-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide is a useful tool for studying the role of AMPK in disease pathogenesis and for developing new therapies. Its ability to activate AMPK in vitro and in vivo makes it a valuable tool for studying metabolic pathways and disease mechanisms. However, this compound has limitations in terms of its specificity for AMPK and potential off-target effects.
Future Directions
There are several potential future directions for research on 3-amino-1-ethyl-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide and its effects on AMPK. These include investigating its effects on other metabolic pathways and disease models, developing more specific and potent AMPK activators, and exploring the potential for combination therapies with other drugs. Additionally, further research is needed to understand the potential off-target effects of this compound and its long-term safety and efficacy.
Synthesis Methods
3-amino-1-ethyl-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the formation of a pyrazole ring followed by the introduction of the amide and hydroxyethyl groups. The final product is obtained through a purification process involving column chromatography and recrystallization.
Scientific Research Applications
3-amino-1-ethyl-N-(2-hydroxyethyl)-1H-pyrazole-5-carboxamide has been extensively studied in vitro and in vivo for its effects on AMPK activation and downstream signaling pathways. It has been shown to improve insulin sensitivity in obese mice, reduce hepatic glucose production, and increase fatty acid oxidation in skeletal muscle. This compound has also been shown to inhibit cancer cell growth and induce apoptosis in vitro and in vivo.
Properties
IUPAC Name |
5-amino-2-ethyl-N-(2-hydroxyethyl)pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4O2/c1-2-12-6(5-7(9)11-12)8(14)10-3-4-13/h5,13H,2-4H2,1H3,(H2,9,11)(H,10,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFVMEPOPQLMOGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)N)C(=O)NCCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.